Cas no 77104-57-5 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine
• CAS No: 77104-57-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6063473
• PubChem ID: 20303617
• Update Time: 2025-05-25

3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine
• SCHEMBL11492404
• 77104-57-5
• EN300-1866296

• Inchi： 1S/C11H13NO2/c12-5-1-2-9-3-4-10-11(8-9)14-7-6-13-10/h1-4,8H,5-7,12H2/b2-1+
• InChI Key： WLAYBNAYLFKPCS-OWOJBTEDSA-N
• SMILES： O1CCOC2C=CC(/C=C/CN)=CC1=2

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine

Comprehensive Overview of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine (CAS No. 77104-57-5)

3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine (CAS No. 77104-57-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxin core and prop-2-en-1-amine side chain, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for novel bioactive molecules has placed compounds like 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine at the forefront of innovation. Its benzodioxin moiety is known for its stability and ability to interact with biological systems, making it a valuable scaffold in the design of central nervous system (CNS) therapeutics. Recent studies have highlighted its potential in addressing neurological disorders, a hot topic in modern pharmacology.

In the context of green chemistry, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine is also being investigated for its synthetic pathways. Researchers are optimizing its production to reduce environmental impact, aligning with global trends toward sustainable chemical synthesis. This focus on eco-friendly methods has made the compound a subject of interest in academic and industrial settings alike.

Another area of exploration is the compound's potential role in catalysis and polymer chemistry. Its amine functionality allows it to act as a ligand or building block in the creation of advanced materials. With the rise of smart materials and nanotechnology, this application is particularly relevant to current scientific discourse.

For those searching for CAS 77104-57-5 suppliers or 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine synthesis methods, it's important to note that the compound is typically available through specialized chemical vendors. Its purity and stability are critical factors, especially for researchers aiming to reproduce published results or develop new derivatives.

In summary, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-amine (CAS No. 77104-57-5) represents a versatile and promising compound in multiple scientific domains. Its applications span from pharmaceutical development to material science, making it a key subject for ongoing research and innovation.